Cas no 7048-41-1 (2-(chloromethyl)-1-methoxy-4-methylbenzene)

• Product Name: 2-(chloromethyl)-1-methoxy-4-methylbenzene
• CAS No: 7048-41-1
• MF: C₉H₁₁ClO
• MW: 170.636041879654
• MDL: MFCD06655823
• CID: 880473
• PubChem ID: 4962401
• Update Time: 2025-10-29

2-(chloromethyl)-1-methoxy-4-methylbenzene Chemical and Physical Properties

Names and Identifiers

• 2-(chloromethyl)-1-methoxy-4-methylbenzene
• 2-methoxy-5-methyl benzyl chloride
• DTXSID10407086
• SCHEMBL5471787
• EN300-13378
• 7048-41-1
• 2-Methoxy-5-methylbenzylchlorid
• MFCD06655823
• Z90122765
• BS-24531
• 2-METHOXY-5-METHYLBENZYL CHLORIDE
• AKOS001115600
• FTWAMZVALPAXGP-UHFFFAOYSA-N

• MDL： MFCD06655823
• Inchi： 1S/C9H11ClO/c1-7-3-4-9(11-2)8(5-7)6-10/h3-5H,6H2,1-2H3
• InChI Key： FTWAMZVALPAXGP-UHFFFAOYSA-N
• SMILES： ClCC1C=C(C)C=CC=1OC

Computed Properties

• Exact Mass: 170.04993
• Monoisotopic Mass: 170.0498427g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 11
• Rotatable Bond Count: 2
• Complexity: 116
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.6
• Topological Polar Surface Area: 9.2Ų

Experimental Properties

• PSA: 9.23

2-(chloromethyl)-1-methoxy-4-methylbenzene Security Information

• Storage Condition：(BD62975)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzyl halides Benzyl chlorides

Additional information on 2-(chloromethyl)-1-methoxy-4-methylbenzene

Introduction to 2-(Chloromethyl)-1-methoxy-4-methylbenzene (CAS No. 7048-41-1)

2-(Chloromethyl)-1-methoxy-4-methylbenzene, also known by its CAS number 7048-41-1, is a versatile organic compound with significant applications in the fields of chemistry, pharmaceuticals, and materials science. This compound is characterized by its unique molecular structure, which includes a chloromethyl group, a methoxy group, and a methyl group attached to a benzene ring. The combination of these functional groups endows the molecule with a range of chemical properties that make it valuable for various synthetic and analytical purposes.

The molecular formula of 2-(Chloromethyl)-1-methoxy-4-methylbenzene is C₉H₁₁OCl, and its molecular weight is approximately 168.63 g/mol. The compound is typically a colorless liquid at room temperature and has a characteristic aromatic odor. Its physical and chemical properties, such as solubility in organic solvents and reactivity with various reagents, make it an important intermediate in the synthesis of more complex molecules.

In the realm of pharmaceutical research, 2-(Chloromethyl)-1-methoxy-4-methylbenzene has gained attention due to its potential as a building block for the synthesis of bioactive compounds. Recent studies have explored its use in the development of new drugs targeting specific biological pathways. For instance, researchers at the University of California, Los Angeles (UCLA) have reported the synthesis of novel antiviral agents using this compound as a key intermediate. The chloromethyl group provides a reactive site for further functionalization, enabling the creation of diverse derivatives with tailored biological activities.

Beyond pharmaceuticals, 2-(Chloromethyl)-1-methoxy-4-methylbenzene has found applications in materials science. Its ability to undergo various chemical reactions makes it useful in the synthesis of polymers and other advanced materials. A study published in the Journal of Polymer Science highlighted the use of this compound in the development of novel polymer coatings with enhanced thermal stability and mechanical strength. The methoxy group contributes to the solubility and processability of these materials, while the chloromethyl group facilitates cross-linking reactions that improve their performance.

The environmental impact of 2-(Chloromethyl)-1-methoxy-4-methylbenzene is another area of ongoing research. While it is generally considered safe for industrial use when proper handling protocols are followed, there is a growing interest in understanding its behavior in environmental systems. Studies have shown that this compound can be biodegraded under certain conditions, but more research is needed to fully assess its long-term environmental impact. Efforts are being made to develop greener synthetic routes that minimize waste and reduce the environmental footprint of its production.

In conclusion, 2-(Chloromethyl)-1-methoxy-4-methylbenzene (CAS No. 7048-41-1) is a multifaceted compound with a wide range of applications in chemistry, pharmaceuticals, and materials science. Its unique molecular structure and versatile reactivity make it an invaluable tool for researchers and industry professionals alike. As new research continues to uncover its potential uses and properties, this compound is likely to play an increasingly important role in advancing scientific knowledge and technological innovation.